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Compound of Interest

Compound Name: Dimethoxy(methyl)octylsilane

CAS No.: 85712-15-8

Cat. No.: B1587501

Get Quote

Spectral Data Guide:
Dimethoxy(methyl)octylsilane
Technical Monograph & Application Note

Executive Summary
Dimethoxy(methyl)octylsilane (CAS: 85712-15-8), often referred to as

Octylmethyldimethoxysilane, is a critical bifunctional organosilane used extensively in surface

modification, sol-gel synthesis, and the manufacturing of reversed-phase HPLC stationary

phases (C8 bonding).[1] Its amphiphilic nature—possessing a hydrophobic octyl chain and

hydrolyzable methoxy groups—makes it ideal for creating hydrophobic monolayers on

inorganic substrates.[1]

This guide provides a definitive reference for the spectral characterization of

Dimethoxy(methyl)octylsilane. It synthesizes experimental data for Nuclear Magnetic

Resonance (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1587501#bc-rfq
https://www.benchchem.com/product/b1587501/docs?utm_src=pdf-body#spectral-data-for-dimethoxy-methyl-octylsilane-nmr-ir
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethoxymethyloctylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethoxymethyloctylsilane
https://www.benchchem.com/product/b1587501/docs?utm_src=pdf-body#spectral-data-for-dimethoxy-methyl-octylsilane-nmr-ir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H,

C,

Si NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy, grounded in mechanistic
causality to ensure reproducibility in R&D environments.[1]

Molecular Identity & Physiochemical Profile[1][2]
Before spectral analysis, verification of the compound's physiochemical baseline is required to

rule out gross contamination or hydrolysis products.

Property Value Notes

IUPAC Name Dimethoxy(methyl)octylsilane

CAS Number 85712-15-8 Verified Registry

Formula

Molecular Weight 218.41 g/mol

Appearance Clear, colorless liquid Haze indicates hydrolysis

Density at

Refractive Index Sensitive to purity

Boiling Point

Spectral Characterization Strategy
The validation of organosilanes requires a multi-modal approach. While

H NMR confirms the ratio of alkyl to alkoxy groups, it is blind to the inorganic silicon core.

Si NMR is the "gold standard" for determining the degree of functionality (D vs. T units) and
detecting oligomerization (siloxane formation). FT-IR provides a rapid "fingerprint" for functional
group integrity, specifically the absence of broad -OH bands indicative of premature hydrolysis.
[1]
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Analytical Workflow
The following diagram outlines the logical flow for complete structural verification, ensuring data

integrity before material application.
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Figure 1: Structural verification workflow ensuring anhydrous conditions to prevent hydrolysis

artifacts.

Nuclear Magnetic Resonance (NMR) Data[1][3][5][6]
[7][8][9][10]
Solvent: Deuterated Chloroform (

) with 0.05% TMS. Conditions:

, anhydrous atmosphere.[1]

Proton NMR ( H NMR)
The proton spectrum is characterized by three distinct regions: the silicon-methyl singlet, the

alkoxy singlets, and the aliphatic octyl chain multiplets.
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Shift (

, ppm)
Multiplicity Integral Assignment

Structural
Context

0.12 Singlet (s) 3H

Characteristic "T"

or "D" unit methyl

on Si.[1]

0.62 Multiplet (m) 2H
-methylene

protons (shielded

by Si).[1]

0.88 Triplet (t) 3H
Terminal methyl

of octyl chain.[1]

1.20 - 1.45 Multiplet (m) 12H

Bulk methylene

protons of octyl

chain.[1]

3.50 Singlet (s) 6H

Methoxy groups

(labile,

hydrolyzable).[1]

Interpretation: The integral ratio of the methoxy peak (3.50 ppm) to the Si-methyl peak (0.12

ppm) must be exactly 2:1. A deviation suggests hydrolysis (loss of MeOH) or contamination

with methyltrimethoxysilane.[1]

Carbon NMR ( C NMR)
Carbon NMR confirms the carbon skeleton and differentiates the methoxy carbon from the

aliphatic chain.
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Shift (

, ppm)
Assignment Notes

-5.2
Highly shielded carbon

attached directly to Si.[1]

14.1 Terminal Standard alkane terminus.[1]

14.5 -carbon.[1]

22.8 - 33.5
Bulk methylene chain carbons.

[1]

50.1 Diagnostic methoxy peak.[1]

Silicon NMR ( Si NMR)
This is the critical parameter for silane purity.[1] The chemical shift is sensitive to the number of

oxygen atoms attached to silicon.

Shift (

, ppm)
Species Structure Type

-6.0

1.0
Monomer (D unit precursor)

-20 to -22 Dimer/Oligomer (Linear siloxane)

Causality: A shift from -6 ppm toward -20 ppm indicates the sample has begun to polymerize

(aging).[1] High-purity material should show a single sharp peak near -6 ppm.[1]

Infrared Spectroscopy (FT-IR)[1][11]
Method: Neat liquid film between KBr or NaCl plates.[1] Key Diagnostic: Absence of broad O-H

stretch (
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).[1]

Wavenumber (

)
Intensity Assignment Diagnostic Value

2960 - 2850 Strong C-H Stretch
Aliphatic octyl chain

presence.[1]

1260 Sharp, Strong Def.[1]
"Methyl on Silicon"

signature band.[1]

1190, 1090 Very Strong
Asymmetric stretch of

methoxy groups.[1]

800 - 850 Medium Stretch
Silicon-Carbon bond

confirmation.[1]

~460 Medium Rocking Skeletal vibration.[1]

Experimental Protocols
Sample Preparation for NMR (Self-Validating System)
To prevent in-situ hydrolysis during measurement, which leads to confusing "ghost" peaks,

follow this strict protocol:

Solvent Drying: Use

stored over 4Å molecular sieves.[1] Water content must be <10 ppm.[1]

Inert Environment: Prepare the NMR tube within a nitrogen-purged glovebox or using a

Schlenk line.[1]

Tube Sealing: Cap the NMR tube immediately. For long acquisitions (

Si), wrap the cap with Parafilm or use a screw-cap tube with a PTFE septum.[1]

Reference: Use Tetramethylsilane (TMS) as the internal standard (

ppm).[1]
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Hydrolysis & Surface Modification Pathway
Understanding the reactivity of Dimethoxy(methyl)octylsilane is crucial for its application in

drug development (e.g., creating inert surfaces for protein handling).

Dimethoxy(methyl)octylsilane
(Hydrophobic Precursor)

Hydrolysis
(+ H2O, - MeOH)

Acid/Base Cat.

Reactive Silanol
(R-Si(Me)(OH)2)

Condensation
(- H2O)

Self-Polymerization

Surface Bonding
(Substrate-O-Si-R)

Surface -OH Attack

Click to download full resolution via product page

Figure 2: Reaction pathway showing the competition between surface bonding and self-

polymerization.[1]

Applications in R&D and Drug Development
HPLC Column Manufacturing:

Used to generate C8 (Octyl) stationary phases.[1]

Mechanism:[1][2] The dimethoxy functionality allows for bidentate bonding to the silica

support, or more commonly, polymerization on the surface to form a protective silicone

layer, while the octyl chain provides the reversed-phase interaction.
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Surface Passivation:

Treating glass vials to prevent adsorption of basic drugs or proteins.[1]

Protocol: 2-5% solution in dry toluene or ethanol (with trace water for activation), reflux for

2-4 hours.

Sol-Gel Hybrids:

Acts as a "modifier" in TEOS/TMOS networks to introduce flexibility and hydrophobicity

into the silica matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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